2-Butylthiopyrimidine-5-boronic acid

Specification

• CAS No.: 2096333-75-2
• Molecular Formula: C8H13BN2O2S
• Molecular Weight: 212.08 g/mol
• IUPAC Name: (2-butylsulfanylpyrimidin-5-yl)boronic acid
• Standard InChI: InChI=1S/C8H13BN2O2S/c1-2-3-4-14-8-10-5-7(6-11-8)9(12)13/h5-6,12-13H,2-4H2,1H3
• Standard InChI Key: SPKGQKBFTGQKTL-UHFFFAOYSA-N
• SMILES: B(C1=CN=C(N=C1)SCCCC)(O)O
• Canonical SMILES: B(C1=CN=C(N=C1)SCCCC)(O)O

Introduction

2-Butylthiopyrimidine-5-boronic acid, with the molecular formula C8H13BN2O2S, is a boronic acid derivative that has garnered attention in various fields of chemistry due to its unique structure and potential applications. This compound is identified by its PubChem CID 53216374 and CAS number 2096333-75-2. It is also known by other names such as (2-butylsulfanylpyrimidin-5-yl)boronic acid and MFCD18434409.

Synthesis and Preparation

The synthesis of boronic acids typically involves the reaction of an organolithium reagent with a borate, followed by acidification to yield the boronic acid. While specific synthesis details for 2-Butylthiopyrimidine-5-boronic acid are not widely documented, it is likely prepared through similar methods involving the pyrimidine core.

Catalysis

While boronic acids can act as ligands for transition metals, forming complexes used in catalysis, specific studies involving 2-Butylthiopyrimidine-5-boronic acid are not available.

Availability and Suppliers

2-Butylthiopyrimidine-5-boronic acid is available from several suppliers, including Sigma-Aldrich and AstaTech Inc., with purity levels typically around 95%. It is sold in various quantities, including 50 mg and 5 g packs.

Safety and Handling

The compound is classified as a combustible solid and should be stored accordingly. It is recommended to handle it in a well-ventilated area and follow standard safety protocols for handling chemical solids.

Table 2: Suppliers and Availability

Supplier	Quantity Available	Purity
Sigma-Aldrich	50 mg	Not specified
AstaTech Inc.	1 g	Not specified
eMolecules	5 g	95%